Cas no 1560348-21-1 (7,8-Dimethyl-1-thia-4-azaspiro[4.5]decane)

• Product Name: 7,8-Dimethyl-1-thia-4-azaspiro[4.5]decane
• CAS No: 1560348-21-1
• MF: C₁₀H₁₉NS
• MW: 185.329561471939
• CID: 5744522
• PubChem ID: 80497925
• Update Time: 2025-06-22

7,8-Dimethyl-1-thia-4-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 7,8-DIMETHYL-1-THIA-4-AZASPIRO[4.5]DECANE
• EN300-736848
• AKOS019062016
• 1560348-21-1
• 1-Thia-4-azaspiro[4.5]decane, 7,8-dimethyl-
• 7,8-Dimethyl-1-thia-4-azaspiro[4.5]decane

• Inchi： 1S/C10H19NS/c1-8-3-4-10(7-9(8)2)11-5-6-12-10/h8-9,11H,3-7H2,1-2H3
• InChI Key： ZHALJXPVSBQSKR-UHFFFAOYSA-N
• SMILES： S1CCNC21CCC(C)C(C)C2

Computed Properties

• Exact Mass: 185.12382078g/mol
• Monoisotopic Mass: 185.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 288.6±15.0 °C(Predicted)
• pka: 9.27±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 7,8-Dimethyl-1-thia-4-azaspiro[4.5]decane

Recent Advances in the Study of 7,8-Dimethyl-1-thia-4-azaspiro[4.5]decane (CAS: 1560348-21-1)

7,8-Dimethyl-1-thia-4-azaspiro[4.5]decane (CAS: 1560348-21-1) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The structural complexity of 7,8-Dimethyl-1-thia-4-azaspiro[4.5]decane, characterized by its spirocyclic core and heteroatom incorporation, makes it a valuable scaffold for designing molecules with enhanced pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study highlighted that derivatives of this compound exhibited high affinity for GABA_A receptors, suggesting potential applications in treating anxiety and epilepsy disorders. The researchers employed a combination of computational modeling and in vitro assays to validate these findings, underscoring the compound's versatility in drug design.

Another notable advancement involves the optimization of synthetic routes for 7,8-Dimethyl-1-thia-4-azaspiro[4.5]decane. A recent publication in Organic Letters detailed a novel catalytic asymmetric synthesis method that significantly improved yield and enantioselectivity. This breakthrough is particularly relevant for industrial-scale production, as it addresses previous challenges related to racemization and low efficiency. The study also explored the compound's stability under various physiological conditions, providing critical insights for its formulation in drug delivery systems.

In addition to its pharmacological potential, 7,8-Dimethyl-1-thia-4-azaspiro[4.5]decane has been investigated for its role in chemical biology. A 2024 study in ACS Chemical Biology reported its use as a molecular probe to study protein-ligand interactions in neurodegenerative diseases. The compound's ability to selectively bind to specific protein targets, such as tau aggregates in Alzheimer's disease, opens new avenues for diagnostic and therapeutic development. This research underscores the compound's dual utility as both a therapeutic agent and a tool for understanding disease mechanisms.

Despite these promising developments, challenges remain in the clinical translation of 7,8-Dimethyl-1-thia-4-azaspiro[4.5]decane-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research is focused on structural modifications to enhance these properties while retaining the compound's bioactive core. Collaborative efforts between academia and industry are expected to accelerate progress in this area, paving the way for novel treatments in CNS disorders and beyond.

In conclusion, 7,8-Dimethyl-1-thia-4-azaspiro[4.5]decane (CAS: 1560348-21-1) represents a promising scaffold in medicinal chemistry, with recent studies highlighting its diverse applications in drug discovery and chemical biology. Continued research into its synthesis, mechanism of action, and therapeutic potential will be crucial for realizing its full clinical impact. This brief serves as a snapshot of the current state of research, emphasizing the need for interdisciplinary collaboration to overcome existing challenges and unlock new opportunities.